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Compound Name: Acedoben sodium

Cat. No.: B12384021 Get Quote

Acedoben Sodium: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acedoben sodium, including its

chemical properties and its role as a component of the immunomodulatory agent Inosine

Pranobex. While information on Acedoben sodium as a standalone agent is limited, its

function within Inosine Pranobex offers significant insights into its potential biological activities.

Core Properties of Acedoben Sodium
Acedoben sodium is the sodium salt of Acedoben (4-acetamidobenzoic acid). Key quantitative

data for both Acedoben and its sodium salt are summarized below.

Property Acedoben Sodium Acedoben

CAS Number 29305-16-6[1][2][3] 556-08-1[2][4]

Molecular Formula C₉H₈NNaO₃ C₉H₉NO₃

Molecular Weight 201.15 g/mol 179.17 g/mol

Synonyms Sodium 4-acetamidobenzoate

4-Acetamidobenzoic acid, N-

Acetyl-PABA, p-

Acetamidobenzoic acid
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Mechanism of Action: The Role of Acedoben in
Inosine Pranobex
Acedoben is a key component of Inosine Pranobex (also known as Inosine Acedoben

Dimepranol), an immunomodulatory drug with antiviral properties. Inosine Pranobex is a

complex of inosine and dimepranol acedoben in a 1:3 molar ratio. The mechanism of action is

multifaceted, primarily involving the stimulation of the host's immune response.

Immunomodulatory Effects
Inosine Pranobex enhances cell-mediated immunity. It promotes the differentiation and

proliferation of T-lymphocytes, particularly inducing a Th1-type response. This leads to an

increased production of pro-inflammatory cytokines such as Interleukin-2 (IL-2) and Interferon-

gamma (IFN-γ). Furthermore, it boosts the cytotoxic activity of Natural Killer (NK) cells and

enhances the chemotaxis and phagocytosis of neutrophils, monocytes, and macrophages.
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Immunomodulatory Signaling of Inosine Pranobex

Antiviral Properties
In addition to its immunomodulatory effects, Inosine Pranobex exhibits direct antiviral activity. It

is believed to inhibit viral RNA synthesis and replication. One proposed mechanism suggests

that it acts on cellular ribosomes and polyribosomes, preserving their structure and function,

thereby favoring the synthesis of cellular RNA over viral RNA. This action impedes the virus's

ability to replicate its genetic material and multiply.
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Proposed Antiviral Mechanism of Inosine Pranobex

Experimental Protocols
Detailed experimental protocols specifically for Acedoben sodium are not readily available in

the public domain. Research involving this compound is predominantly in the context of Inosine

Pranobex. Methodologies for studying the effects of Inosine Pranobex would typically involve

standard immunological and virological assays, such as:

Lymphocyte Proliferation Assays: To measure the proliferation of T-lymphocytes in response

to mitogens or antigens, with and without the presence of the drug.
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Cytokine Quantification: Using techniques like ELISA or flow cytometry to measure the levels

of cytokines (e.g., IL-2, IFN-γ) produced by immune cells.

Natural Killer (NK) Cell Cytotoxicity Assays: To assess the ability of NK cells to kill target

cells.

Viral Plaque Assays: To determine the reduction in viral replication in cell cultures treated

with the compound.

Quantitative PCR (qPCR): To quantify the levels of viral RNA in treated versus untreated

cells.

Summary
Acedoben sodium is a chemical compound whose biological significance is primarily

understood through its role in the immunomodulatory drug Inosine Pranobex. Within this

complex, it contributes to a dual mechanism of action that enhances the host's immune

response against viral infections while also directly interfering with viral replication. For

researchers and drug development professionals, the study of Acedoben sodium will likely

continue to be intertwined with the broader investigation of Inosine Pranobex and its

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acedoben sodium CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384021#acedoben-sodium-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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